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Compound of Interest
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Compound Name: _
acid

Cat. No.: B102401

An In-depth Technical Guide to 7-O-Acetyl-N-acetylneuraminic Acid

This guide provides a comprehensive overview of the physical, chemical, and biological
properties of 7-0-Acetyl-N-acetylneuraminic acid (Neu5,7Acz), a modified sialic acid of
significant interest in glycobiology and drug development. It is intended for researchers,
scientists, and professionals in related fields.

Introduction

Sialic acids are a diverse family of nine-carbon acidic monosaccharides typically found at the
outermost ends of glycan chains on glycoproteins and glycolipids.[1][2] Their modifications,
such as O-acetylation, play critical roles in a multitude of biological processes, including cell-
cell recognition, immune responses, and host-pathogen interactions.[3][4][5] O-acetylation of
the parent molecule, N-acetylneuraminic acid (Neu5Ac), can occur at the 4, 7, 8, and/or 9
positions.[3][6]

7-O-Acetyl-N-acetylneuraminic acid is a specific, naturally occurring O-acetylated sialic acid.
A key chemical feature is the intramolecular migration of the O-acetyl group from the C-7 to the
C-9 position, which can occur under physiological conditions.[7][8][9] This dynamic process
complicates its study but is also central to its biological function and metabolism, which is
regulated by sialate-specific O-acetyltransferases and O-acetylesterases.[3][4] Understanding
the properties of Neu5,7Ac: is crucial for elucidating its role in health and disease and for the
development of novel therapeutics.
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Physical and Chemical Properties

Precise experimental data for 7-O-Acetyl-N-acetylneuraminic acid is limited in the literature.

Therefore, data for the parent compound, N-acetylneuraminic acid (Neu5Ac), is provided for

reference where specific data for the 7-O-acetylated form is unavailable.

General Properties

Property Value Source
Neu5,7Acz, 5-N-Acetyl-7-O-

Synonyms o ) [10][11]
acetyl-neuraminic acid

Molecular Formula C13H21NO1o [10][11]

Molecular Weight 351.31 g/mol [10][11]
(4S,5R,6R)-5-acetamido-6-
[(AR,2R)-1-acetyloxy-2,3-

IUPAC Name dihydroxypropyl]-2,4- [10]

dihydroxyoxane-2-carboxylic
acid

Physicochemical Data
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7-O-Acetyl-N- .
o N-acetylneuraminic
Property acetylneuraminic . Source
. acid (Reference)
acid
. . _ 184-186 °C
Melting Point Data not available [1][12]
(decomposes)
Water: ~50 g/L (20 °C)
PBS (pH 7.2): 10
Solubility Data not available mg/ml DMSO: 1 [1][12][13]
mg/ml DMF: 0.1
mg/ml
Stable at neutral pH
The 7-O-acetyl group
] and low temperatures.
can migrate to the C-9 ]
N Degrades in strongly
- position under o
Stability ) ] acidic (pH < 3) or
physiological )
N alkaline (pH > 10)
conditions (pH 7.0, 37 B )
3 conditions, especially
C).[8l[°]

with heat.[14][15][16]

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

High-resolution H-NMR is a powerful tool for identifying the position of O-acetyl groups on

sialic acids.[14]

¢ H-NMR: O-acetylation at the C-7 position is expected to cause a significant downfield shift

of the H-7 proton resonance compared to the parent Neu5Ac. The acetyl methyl protons of

the 7-O-acetyl group would introduce a new singlet in the spectrum, distinct from the N-

acetyl methyl protons.[14]

e 1BC-NMR: Similar to *H-NMR, the C-7 carbon resonance is expected to shift downfield upon

acetylation. New resonances for the acetyl carbonyl and methyl carbons would also be

present.

Mass Spectrometry (MS)
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Mass spectrometry is a key technique for the identification and structural analysis of O-
acetylated sialic acids.

o Fast-Atom Bombardment (FAB-MS): This technique can unambiguously detect O-acetylated
derivatives. The expected molecular ion for Neu5,7Ac2 would be at m/z 352 [M+H]*.[8]

» lon Mobility-Mass Spectrometry (IM-MS): This advanced technique can physically separate
isomeric ions based on their shape and size (collision cross-section, CCS). It has been
successfully used to resolve the Bi fragment ions of 4-O, 7-O, and 9-O-acetylated Neu5Ac,
allowing for their unambiguous identification.[17]

Infrared (IR) Spectroscopy

A specific IR spectrum for Neu5,7Ac: is not readily available. However, the spectrum would be
expected to show characteristic absorption bands for its functional groups:

e ~3300 cm~1 (broad): O-H stretching from hydroxyl and carboxylic acid groups.
e ~2900 cm~1: C-H stretching.

e ~1740 cm~1; C=0 stretching from the ester (O-acetyl) group.

e ~1720 cm~1; C=0 stretching from the carboxylic acid.

¢ ~1650 cm~1: C=0 stretching of the amide | band (N-acetyl).

e ~1000-1200 cm~1: C-O stretching.

Biological Role and Metabolism

O-acetylation of sialic acids at the 7 and 9 positions modulates their recognition by endogenous
lectins, antibodies, and pathogens like viruses.[7] This modification can mask the underlying
sialic acid, preventing binding, or create new binding sites.

The metabolism of 7-O-Acetyl-N-acetylneuraminic acid is a dynamic process involving
enzymatic acetylation and deacetylation, as well as spontaneous intramolecular migration of
the acetyl group.
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Sample Preparation

1. Mild Acid Hydrolysis
(Release Sialic Acids)

'

2. Derivatization (Optional)
(e.g., DMB labeling for fluorescence)

'

3. Solid Phase Extraction (SPE)
(Cleanup)

Instrumental Analysis

4. HPLC Separation
(e.g., Reversed-Phase C18)

'

5. lon Mobility-MS/MS
(Detection & Isomer Separation)

Data Processing

6. Identification
(Based on m/z and retention time)

'

7. Quantification
(Using internal standards)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of 7-O-Acetyl-N-
acetylneuraminic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102401#physical-and-chemical-properties-of-7-0-
acetyl-n-acetylneuraminic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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